Cas no 1261897-83-9 (5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol)

• Product Name: 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol
• CAS No: 1261897-83-9
• MF: C₁₃H₇Cl₂F₃O
• MW: 307.095292329788
• MDL: MFCD18316405
• CID: 2762037
• PubChem ID: 53222128
• Update Time: 2025-11-02

5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol, 95%
• DTXSID00686702
• 3',5'-Dichloro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 1261897-83-9
• MFCD18316405
• 5-(3,5-DICHLOROPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol

• MDL： MFCD18316405
• Inchi： 1S/C13H7Cl2F3O/c14-10-2-8(3-11(15)6-10)7-1-9(13(16,17)18)5-12(19)4-7/h1-6,19H
• InChI Key： PXSYCPFBSQWHQQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC(=CC(C(F)(F)F)=C1)O)Cl

Computed Properties

• Exact Mass: 305.9826047Da
• Monoisotopic Mass: 305.9826047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol

5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol (CAS No. 1261897-83-9): Properties, Applications, and Market Insights

5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol (CAS No. 1261897-83-9) is a specialized organic compound with a unique molecular structure that combines a phenol core with 3,5-dichlorophenyl and trifluoromethyl substituents. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol uses", "CAS 1261897-83-9 synthesis", and "trifluoromethylphenol derivatives", reflecting the growing interest in this compound.

The molecular formula of 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol is C₁₃H₇Cl₂F₃O, with a molecular weight of 307.09 g/mol. The presence of both chlorine and fluorine atoms in its structure contributes to its unique physicochemical properties, including enhanced stability and lipophilicity. These characteristics make it particularly valuable in drug discovery, where researchers often look for "halogenated phenol bioactive compounds" or "fluorinated pharmaceutical intermediates".

In pharmaceutical applications, 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol serves as a key intermediate in the synthesis of various therapeutic agents. The trifluoromethyl group is especially important in modern drug design, as it can significantly improve a compound's metabolic stability and membrane permeability. Recent studies have explored its potential in developing treatments for neurological disorders, with search trends showing increased interest in "CF3-containing CNS drugs" and "dichlorophenyl medicinal chemistry".

The agrochemical industry has also shown considerable interest in 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol derivatives. The compound's structural features make it suitable for developing new generation pesticides with improved efficacy and environmental profiles. Industry professionals frequently search for "halogenated phenol fungicides" and "fluorinated agrochemical intermediates", reflecting the demand for more sustainable crop protection solutions.

From a synthetic chemistry perspective, the preparation of 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation processes. The compound's purity and yield are critical factors for industrial applications, as evidenced by search queries like "high purity 1261897-83-9 supplier" and "scale-up synthesis of trifluoromethylphenols".

Material scientists have explored the potential of 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol in advanced polymer systems. The compound's ability to impart flame retardancy and thermal stability to materials has led to increased research activity, with professionals searching for terms like "halogenated flame retardant additives" and "fluorinated polymer modifiers".

The global market for 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol has shown steady growth, driven by demand from the pharmaceutical and agrochemical sectors. Market analysts note particular interest in Asia-Pacific regions, where searches for "CAS 1261897-83-9 manufacturers China" and "specialty chemicals market trends" have increased significantly in recent years.

Environmental and regulatory considerations play an important role in the application of 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol. While the compound itself has specific approved uses, researchers are increasingly interested in "green chemistry alternatives to halogenated compounds" and "sustainable fluorochemical production", reflecting broader industry trends toward environmentally friendly solutions.

Analytical characterization of 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. Quality control professionals often search for "CAS 1261897-83-9 analytical methods" and "halogenated phenol purity testing", underscoring the importance of rigorous quality standards in industrial applications.

Future research directions for 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol may explore its potential in emerging fields such as organic electronics or biomedical imaging. The scientific community's interest is evident from search trends including "fluorinated materials for OLEDs" and "halogenated contrast agents", suggesting new avenues for application development.

In conclusion, 5-(3,5-Dichlorophenyl)-3-trifluoromethylphenol (CAS No. 1261897-83-9) represents an important building block in modern chemical research and industrial applications. Its unique combination of dichlorophenyl and trifluoromethyl functionalities continues to inspire innovation across multiple disciplines, from medicine to materials science. As research progresses, we can anticipate new discoveries and applications for this versatile compound.